Cas no 1805278-86-7 (5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805278-86-7
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4845757
• Update Time: 2025-05-20

5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H7F2IN2/c8-6(9)5-1-4(2-11)3-12-7(5)10/h1,3,6H,2,11H2
• InChI Key： YJBKOWRQIQQEKK-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805278-86-7)

5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805278-86-7) is a highly versatile and structurally significant compound in the realm of pharmaceutical chemistry and medicinal biology. This pyridine derivative, characterized by its unique substitution pattern, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both an aminomethyl group and a difluoromethyl moiety, in conjunction with an iodine substituent, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery pipelines.

The aminomethyl functionality serves as a crucial site for further derivatization, enabling the construction of more complex molecular architectures. This capability is particularly advantageous in the synthesis of bioactive molecules where primary amines are frequently incorporated to enhance binding affinity or metabolic stability. The difluoromethyl group, on the other hand, is renowned for its ability to modulate pharmacokinetic profiles, including improving lipophilicity and metabolic resistance. Such modifications are often employed to extend the half-life of drugs and enhance their overall efficacy.

The iodopyridine core of this compound is particularly noteworthy, as halogenated pyridines are prevalent in many pharmacologically active compounds. The iodine atom not only provides a handle for further functionalization via cross-coupling reactions but also contributes to the compound's overall electronic properties, influencing its interaction with biological targets. This makes 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine a compelling scaffold for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer and infectious disorders. The structural motifs present in 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine align well with many of the key structural features observed in successful drug candidates. For instance, the combination of an amine and a halogenated pyridine ring has been exploited in the design of kinase inhibitors, which are critical in oncology therapy. The unique electronic distribution facilitated by the difluoromethyl group can also influence binding interactions at protein targets, making this compound a promising candidate for further exploration.

One of the most exciting applications of this compound lies in its potential use as a building block for small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases are integral to numerous biological pathways and are frequently implicated in disease pathogenesis. By leveraging the reactivity of the aminomethyl group and the presence of the iodine atom, researchers can design molecules that selectively inhibit these enzymes without off-target effects. Preliminary studies have suggested that derivatives of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine exhibit inhibitory activity against certain kinases, warranting further investigation into their therapeutic potential.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine itself presents an intriguing challenge due to the need to introduce multiple functional groups in a regioselective manner. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly instrumental in introducing both the aminomethyl and iodine substituents at desired positions on the pyridine ring. Additionally, protecting group strategies have been employed to ensure that each functionalization step proceeds without interference from other reactive sites within the molecule.

From a medicinal chemistry perspective, the incorporation of fluorinated moieties into drug candidates has been well-documented for its ability to enhance physicochemical properties that are predictive of clinical success. The difluoromethyl group, in particular, has been shown to improve solubility profiles and reduce metabolic degradation rates when incorporated into bioactive molecules. This has led to its widespread use in both academic research and industrial drug development programs. As such, compounds like 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine represent an important class of intermediates that can be leveraged to create next-generation therapeutics.

The role of computational chemistry and molecular modeling has also become increasingly prominent in the study of this compound. By utilizing advanced computational techniques, researchers can predict how modifications to the structure of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine will influence its biological activity. These predictions can then be validated through experimental studies, allowing for rapid optimization cycles that accelerate drug discovery efforts. Such interdisciplinary approaches are essential for maximizing the potential of compounds like this one and bringing new treatments to patients more efficiently.

In conclusion,5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805278-86-7) is a multifaceted compound with significant promise in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with tailored properties that could address unmet medical needs across various therapeutic areas. As our understanding of structure-activity relationships continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future landscape of drug discovery.